Cas no 117184-92-6 (2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-)

2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)- structure
117184-92-6 structure
Product Name:2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-
CAS No:117184-92-6
MF:C11H14O2
MW:178.227663516998
CID:1206574
Update Time:2024-08-04

2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-, (4S)-
    • Inchi: 1S/C11H14O2/c1-8-3-5-10(6-4-8)11(13)7-9(2)12/h3-6,11,13H,7H2,1-2H3/t11-/m0/s1
    • InChI Key: APHJOOVAEFILGI-NSHDSACASA-N
    • SMILES: CC(=O)C[C@H](O)C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 178.09942

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Boiling Point: 80-90 °C(Press: 0.03 Torr)
  • PSA: 37.3
  • pka: 13.75±0.20(Predicted)
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